1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-2-(2-chlorophenyl)ethanone

• IUPAC Name: 2-(2-chlorophenyl)-1-[4-(triazol-1-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C15H17ClN4O/c16-14-4-2-1-3-12(14)11-15(21)19-8-5-13(6-9-19)20-10-7-17-18-20/h1-4,7,10,13H,5-6,8-9,11H2
• InChI Key: FVUICBPLJDZNHI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=CN=N2)C(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C15H17ClN4O
• Molecular Weight: 304.77 g/mol

Description

1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-2-(2-chlorophenyl)ethanone is a chemical compound that is also known as TAK-659. It is a selective inhibitor of the enzyme Bruton's tyrosine kinase (BTK) that is involved in the development and activation of B cells. TAK-659 has been studied extensively for its potential therapeutic applications in the treatment of various B cell malignancies and autoimmune diseases.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Separation of Isomers : This compound and its related derivatives have been synthesized and analyzed for their structural configurations using NMR spectra. For instance, Uchil and Joshi (1999) investigated the synthesis and separation of E, Z isomers of related 1,2,4-triazolylpropenones and their antifungal activity (Uchil & Joshi, 1999).
• Characterization and Cytotoxic Studies : Govindhan et al. (2017) focused on the synthesis, spectroscopic characterization, and cytotoxic studies of a related compound, highlighting the importance of structural analysis in understanding its pharmacokinetics and potential for biological applications (Govindhan et al., 2017).

Antifungal and Antibacterial Activities

• Antifungal Activity : A study by Yurttaş et al. (2014) evaluated the antitumor activity of 1,2,4-triazine derivatives bearing a piperazine amide moiety against breast cancer cells, indicating the potential of these compounds in anticancer research (Yurttaş et al., 2014).
• Antibacterial Properties : Research by Merugu et al. (2010) on the microwave-assisted synthesis and antibacterial activity of related pyrimidinyl isoindoline derivatives suggests significant applications in combating bacterial infections (Merugu et al., 2010).

Application in Material Science and Corrosion Inhibition

• Adsorption and Corrosion Inhibition : Li et al. (2007) explored the synthesis of triazole derivatives as inhibitors for mild steel corrosion in acid media, demonstrating the compound's potential in material science and industrial applications (Li et al., 2007).

Pharmaceutical Applications

• Drug Development : The process development for the synthesis of voriconazole, a broad-spectrum antifungal agent, involved the use of related triazole compounds, as outlined by Butters et al. (2001). This showcases the compound's relevance in pharmaceutical synthesis and drug development (Butters et al., 2001).